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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-
BROMONONANE-D19 in Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed

protocols for its use as an internal standard and for sample preparation are provided, along

with its physical and spectral properties.

Introduction to Deuterated Compounds in NMR
Deuterated compounds, where hydrogen atoms (¹H) are replaced by deuterium (²H or D), are

invaluable in NMR spectroscopy.[1][2] The primary advantage of using deuterated solvents is

the significant reduction of solvent peak interference in ¹H NMR spectra.[2] Since the deuterium

nucleus resonates at a different frequency from protons, the solvent signals are essentially

absent from the proton spectrum, allowing for clear observation of the analyte's signals.[3]

Furthermore, the deuterium signal provides a stable lock for the NMR instrument's magnetic

field, ensuring consistent and reproducible results.[4][5]

1-BROMONONANE-D19 is a fully deuterated version of 1-bromononane. Its applications in

NMR extend beyond its use as a simple solvent. As an isotopically labeled research

compound, it can serve as an internal standard for quantitative NMR (qNMR), a tracer for

studying reaction mechanisms, and a tool for probing molecular dynamics.[6]
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While specific documented applications for 1-BROMONONANE-D19 are not abundant, its

utility can be inferred from the properties of deuterated long-chain alkyl halides and general

applications of isotopic labeling.

Internal Standard for Quantitative NMR (qNMR): Due to the absence of proton signals, 1-
BROMONONANE-D19 can be used as an internal standard in ¹H NMR for the quantification

of long-chain alkyl compounds. Its single, sharp signal in the ²H NMR spectrum can also be

used for quantification in deuterium NMR.

Tracer for Reaction Mechanism Studies: The deuterated nonyl chain can be used to track

the fate of the molecule in chemical reactions. By analyzing the deuterium distribution in the

products via NMR, researchers can gain insights into reaction pathways and mechanisms.[3]

Studies of Molecular Dynamics and Structure: In solid-state NMR, the carbon-deuterium

bond can be used as a probe to study the orientation and dynamics of molecules, such as

lipids in membranes or polymers.[7] Although 1-bromononane is not a lipid, its long alkyl

chain can serve as a model for studying the behavior of such chains in various

environments.

Solvent for Specific Applications: While not a common NMR solvent, 1-BROMONONANE-
D19 could be employed as a non-interfering solvent for non-polar analytes, particularly in

studies where other deuterated solvents might be reactive or otherwise unsuitable.
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Property 1-Bromononane 1-Bromononane-d19

CAS Number 693-58-3 1219805-90-9

Molecular Formula C₉H₁₉Br C₉D₁₉Br

Molecular Weight 207.15 g/mol 226.27 g/mol [6]

Boiling Point 201 °C Not available

Density 1.09 g/cm³ at 20 °C Not available

Refractive Index 1.453-1.455 Not available

Appearance
Clear colorless to golden

liquid[8]
Neat[6]

NMR Spectral Data (Expected)
The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for the non-

deuterated 1-bromononane in CDCl₃. For 1-BROMONONANE-D19, the ¹H NMR spectrum

would ideally show no signals. The ¹³C NMR spectrum would exhibit signals with the same

chemical shifts, but the resonances of the deuterated carbons would be split into multiplets due

to C-D coupling and would have significantly lower intensity in a proton-decoupled spectrum.

Assignment ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

CH₃- ~0.88 (t) ~14.1

-(CH₂)₆- ~1.27 (m) ~22.7, 28.2, 28.7, 29.2, 31.9

-CH₂-CH₂Br ~1.85 (quint) ~32.9

-CH₂Br ~3.40 (t) ~33.9

Data are typical values and may vary slightly based on experimental conditions.
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Protocol for NMR Sample Preparation with an Internal
Standard
This protocol outlines the steps for preparing an NMR sample using 1-BROMONONANE-D19
as an internal standard for quantitative analysis.

Materials:

Analyte of interest

1-BROMONONANE-D19

Deuterated NMR solvent (e.g., Chloroform-d, CDCl₃)

High-quality 5 mm NMR tubes

Volumetric flasks and pipettes

Vortex mixer

Procedure:

Prepare a Stock Solution of the Internal Standard:

Accurately weigh a known amount of 1-BROMONONANE-D19 into a volumetric flask.

Dissolve the standard in a precise volume of the chosen deuterated solvent to achieve a

known concentration.

Prepare the Analyte Solution:

Accurately weigh a known amount of the analyte into a separate volumetric flask.

Dissolve the analyte in the same deuterated solvent.

Prepare the NMR Sample:

To a clean, dry NMR tube, add a precise volume of the analyte solution.
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Add a precise volume of the internal standard stock solution to the same NMR tube.

Add additional deuterated solvent to reach the appropriate sample height for the

spectrometer (typically 4-5 cm, or about 0.55-0.68 mL).[9]

Cap the NMR tube and mix the contents thoroughly using a vortex mixer.

Acquire and Process the NMR Spectrum:

Insert the sample into the NMR spectrometer.

Acquire the ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g.,

long relaxation delay).

Process the spectrum and integrate the signals of the analyte and the residual proton

signal of the internal standard (if any is present and calibrated) or use ²H NMR to integrate

the deuterium signal of the standard.

General Protocol for Sample Preparation in a Deuterated
Solvent
This protocol describes the general procedure for preparing a sample for NMR analysis.

Materials:

Sample (solid or liquid)

Deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O)[10]

High-quality 5 mm NMR tubes

Pasteur pipette with a small cotton or glass wool plug

Vial for dissolving the sample

Procedure:

Dissolve the Sample:
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For a solid sample, weigh approximately 5-25 mg into a small vial.[4]

For a liquid sample, use a few drops.

Add approximately 0.6 mL of the deuterated solvent to the vial.[10]

Gently swirl or vortex the vial to dissolve the sample completely.

Filter the Sample:

To remove any particulate matter that can degrade spectral quality, filter the solution.[10]

Draw the solution into a Pasteur pipette plugged with a small amount of cotton or glass

wool.

Carefully dispense the filtered solution into a clean, dry NMR tube.

Adjust Sample Volume and Cap:

Ensure the solvent height in the NMR tube is appropriate for the instrument (typically 4-5

cm).[9]

Cap the NMR tube securely to prevent solvent evaporation.

Label and Analyze:

Clearly label the NMR tube with the sample identification.

The sample is now ready for NMR analysis.
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Caption: Workflow for NMR sample preparation with an internal standard.
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Caption: Role of deuterated solvents in simplifying ¹H NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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